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Compound of Interest

Compound Name: Ethyl 3-methylpentanoate

Cat. No.: B1332351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information

for ethyl 3-methylpentanoate (CAS 5870-68-8). The information is compiled from various

safety data sheets, chemical databases, and toxicological assessments of structurally related

compounds. This document is intended to inform researchers, scientists, and drug

development professionals on the safe handling, storage, and potential hazards of this

compound.

Chemical and Physical Properties
Ethyl 3-methylpentanoate is a colorless liquid with a fruity aroma.[1][2] It is a fatty acid ethyl

ester, a class of compounds that are metabolites of ethanol.[3][4] The key physical and

chemical properties are summarized in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₈H₁₆O₂ [1][5][6][7]

Molecular Weight 144.21 g/mol [5][6][7][8]

Appearance Colorless clear liquid [1][2][9]

Odor Fruity, pineapple-like [1][2]

Boiling Point 155-159 °C [1][5][9]

Flash Point 45 °C (113 °F) TCC [9]

Density
0.862 - 0.874 g/cm³ @ 20-25

°C
[1][5][9]

Vapor Pressure 2.91 mmHg @ 25 °C [1][9]

Water Solubility
Limited data, expected to be

low
[2]

Refractive Index 1.403 - 1.413 @ 20 °C [1][9]

Hazard Identification and GHS Classification
Ethyl 3-methylpentanoate is classified as a flammable liquid. While specific toxicity data is

limited, it should be handled with care as it may cause irritation to the skin and eyes.[2][5]

GHS Classification:

Hazard Class
Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statement

Flammable

Liquids
Category 3 🔥 Warning

H226:

Flammable liquid

and vapour.[10]

Note: Some sources may classify it as a Category 2 Flammable liquid (H225: Highly flammable

liquid and vapour).[5] Users should always refer to the specific Safety Data Sheet (SDS)

provided by their supplier.
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Toxicological Information
Direct and comprehensive toxicological data for ethyl 3-methylpentanoate is not readily

available in the public domain.[5][11] Much of the assessment relies on data from structurally

similar compounds (read-across) and the general toxicological profile of fatty acid ethyl esters

(FAEEs).

Acute Toxicity
Quantitative data for acute oral, dermal, and inhalation toxicity (LD50/LC50) for ethyl 3-
methylpentanoate are not specified in the reviewed literature.[11] One safety data sheet

indicates that the toxicological properties have not been completely investigated.[5]

Skin and Eye Irritation
Safety data indicates that ethyl 3-methylpentanoate may cause skin and eye irritation.[2]

Standard protocols for assessing dermal and eye irritation are outlined in OECD Test

Guidelines 404 and 405, respectively, and the EPA Health Effects Test Guidelines OPPTS

870.2500.[12][13] These protocols typically involve applying the substance to the skin or into

the conjunctival sac of rabbits and observing for signs of irritation over a period of time.[12][13]

[14]

Genotoxicity
No specific genotoxicity studies for ethyl 3-methylpentanoate were found. However, a safety

assessment for the related compound, ethyl 2-methylpentanoate, concluded that it does not

present a concern for genotoxic potential based on a battery of tests, including a bacterial

reverse mutation assay (Ames test) and an in vitro chromosome aberration assay.[15]

Repeated Dose Toxicity
There is no specific repeated dose toxicity data for ethyl 3-methylpentanoate. However, a

read-across approach from a study on the structurally similar ethyl 2-methylbutyrate (CAS

7452-79-1) can be informative. In an OECD 422 combined repeated dose and

reproduction/developmental toxicity screening test, the No Observed Adverse Effect Level

(NOAEL) for repeated dose toxicity was determined to be 1000 mg/kg/day, which was the

highest dose tested.[15]
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Reproductive and Developmental Toxicity
Similar to repeated dose toxicity, read-across data from ethyl 2-methylbutyrate is used to

assess reproductive and developmental toxicity. The NOAEL for reproductive toxicity in the

same OECD 422 study was also 1000 mg/kg/day.[15]

Experimental Protocols
Detailed experimental protocols for toxicological studies on ethyl 3-methylpentanoate are not

publicly available. However, standardized methodologies from the Organisation for Economic

Co-operation and Development (OECD) and other regulatory bodies are typically followed.

Below are generalized workflows for key toxicity endpoints.

Acute Dermal Irritation (OECD 404) Acute Eye Irritation (OECD 405) Repeated Dose Oral Toxicity (e.g., OECD 407 - 28-Day)

Animal Selection
(e.g., Albino Rabbit)
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Exposure Period
(4 hours, covered patch)

Observation
(1, 24, 48, 72 hours)

Scoring of Erythema & Edema
(Draize Scale)
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(e.g., Albino Rabbit)

Test Substance Instillation
(0.1 mL into conjunctival sac)

Observation
(1, 24, 48, 72 hours)
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Dose Range-Finding Study

Main Study
(Multiple dose groups + control)

Daily Dosing
(28 days)
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Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/39255-32-8.pdf
https://www.benchchem.com/product/b1332351?utm_src=pdf-body
https://www.benchchem.com/product/b1332351?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Generalized workflows for key toxicity testing.

Potential Signaling Pathways in Toxicity
Ethyl 3-methylpentanoate belongs to the class of fatty acid ethyl esters (FAEEs). While the

specific signaling pathways affected by ethyl 3-methylpentanoate have not been elucidated,

the general mechanism of toxicity for FAEEs involves their non-oxidative metabolism of

ethanol, leading to cellular injury.[8][9][16] FAEEs can accumulate in mitochondria and disrupt

cellular function.[2]

The formation of FAEEs is catalyzed by FAEE synthase enzymes.[2][9] The accumulation of

these esters has been implicated in ethanol-induced organ damage.[2][9]
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Figure 2: Proposed general toxicity pathway for fatty acid ethyl esters.
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Safe Handling and Storage
Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment is recommended when

handling ethyl 3-methylpentanoate:[5][11]

Eye/Face Protection: Safety glasses with side-shields or goggles.

Skin Protection: Protective gloves (e.g., nitrile rubber) and impervious clothing.

Respiratory Protection: Use in a well-ventilated area or with a suitable respirator if inhalation

risk is high.

Handling Procedures
Avoid contact with skin and eyes.[5]

Avoid inhalation of vapor or mist.[5]

Keep away from heat, sparks, open flames, and other ignition sources.[5][10]

Use non-sparking tools.[5]

Take precautionary measures against static discharge.[5][10]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][17]

Keep away from heat and sources of ignition.[17]

Recommended storage at room temperature.[1][5]

First Aid Measures
In case of exposure, the following first aid measures should be taken:[5][11]

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.
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After Skin Contact: Immediately wash with soap and plenty of water.

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.

Spillage and Disposal
Accidental Release Measures

Use personal protective equipment.

Absorb with inert material (e.g., sand, diatomite) and dispose of as hazardous waste.[5]

Prevent further leakage or spillage if safe to do so.

Do not let product enter drains.

Disposal Considerations
Dispose of in accordance with local, state, and federal regulations. The product is a flammable

liquid and should be handled as hazardous waste.

Conclusion
Ethyl 3-methylpentanoate is a flammable liquid that requires careful handling to avoid ignition

and exposure. While specific toxicity data for this compound is limited, the available information

and data from structurally related compounds suggest a potential for skin and eye irritation. The

general toxicological properties of fatty acid ethyl esters indicate a potential for cellular and

organ damage with significant exposure. Adherence to recommended safety precautions,

including the use of appropriate personal protective equipment and proper storage, is essential

for the safe handling of this compound in a research and development setting. Further

toxicological studies would be beneficial for a more complete hazard assessment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/26516-27-8.pdf
https://www.benchchem.com/product/b1332351?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1332351#ethyl-3-methylpentanoate-safety-and-
hazard-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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